Cas no 1000576-45-3 (<br>5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3-chlorophenyl)methyl amide)

• Product Name: <br>5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3-chlorophenyl)methyl amide
• CAS No: 1000576-45-3
• MF: C₁₂H₇Cl₃N₄O₂S₂
• MW: 409.698576211929
• CID: 3157643
• PubChem ID: 26598883
• Update Time: 2025-07-22

<br>5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3-chlorophenyl)methyl amide Chemical and Physical Properties

Names and Identifiers

• <br>5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3-chlorophenyl)methyl amide
• DTXSID801136325
• 1000576-45-3
• 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3-chlorophenyl)methylamide
• 5,7-Dichloro-N-(3-chlorophenyl)-N-methylthiazolo[4,5-d]pyrimidine-2-sulfonamide

• MDL： MFCD09877988
• Inchi： 1S/C12H7Cl3N4O2S2/c1-19(7-4-2-3-6(13)5-7)23(20,21)12-18-10-8(22-12)9(14)16-11(15)17-10/h2-5H,1H3
• InChI Key： GWKJAKLPPMIQQL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N(C)S(C1=NC2=C(C(=NC(=N2)Cl)Cl)S1)(=O)=O

Computed Properties

• Exact Mass: 407.908
• Monoisotopic Mass: 407.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: 4.6

Additional information on <br>5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3-chlorophenyl)methyl amide

Introduction to 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3-chlorophenyl)methyl amide (CAS No. 1000576-45-3)

5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3-chlorophenyl)methyl amide, identified by its CAS number 1000576-45-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazolo[4,5-d]pyrimidine scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of chloro substituents and a sulfonic acid moiety enhances its chemical reactivity and functional versatility, making it a valuable intermediate in the synthesis of bioactive molecules.

The thiazolo[4,5-d]pyrimidine core is a fused bicyclic system consisting of a thiadiazole ring connected to a pyrimidine ring. This structural framework is inherently stable yet flexible enough to accommodate various functional groups, enabling the design of compounds with tailored biological properties. The sulfonic acid (–SO₃H) group in the molecule contributes to its solubility in polar solvents and facilitates further derivatization through salt formation or condensation reactions. Additionally, the (3-chlorophenyl)methyl amide substituent introduces an aromatic chloro group and an amide functionality, which are common pharmacophores in drug discovery.

In recent years, 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3-chlorophenyl)methyl amide has been explored as a key intermediate in the development of novel therapeutic agents. Its unique structural features make it a promising candidate for inhibiting various enzymatic targets involved in metabolic pathways associated with diseases such as cancer, inflammation, and infectious disorders. The chloro substituents on the thiazole ring are particularly noteworthy, as they can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity.

One of the most compelling aspects of this compound is its potential application in antimicrobial research. Thiazolo[4,5-d]pyrimidine derivatives have demonstrated efficacy against Gram-positive and Gram-negative bacteria, as well as fungi and viruses. The sulfonic acid group further enhances antimicrobial activity by improving cell membrane permeability and disrupting essential metabolic processes. Recent studies have highlighted the compound's ability to interfere with bacterial DNA replication and protein synthesis, making it a candidate for developing new antibiotics.

The pharmaceutical industry has been particularly interested in leveraging this scaffold for anticancer applications. Preclinical investigations have shown that derivatives of thiazolo[4,5-d]pyrimidines can induce apoptosis in cancer cells by activating caspase-dependent pathways. The (3-chlorophenyl)methyl amide moiety may play a role in modulating these effects by influencing receptor binding or intracellular signaling cascades. Furthermore, the compound's ability to cross the blood-brain barrier suggests its potential for treating central nervous system disorders.

From a synthetic chemistry perspective, 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3-chlorophenyl)methyl amide serves as a versatile building block for generating libraries of structurally diverse compounds. The sulfonic acid functionality allows for easy introduction of various protecting groups or coupling partners via nucleophilic substitution reactions. This flexibility has enabled researchers to explore modifications that optimize pharmacokinetic properties such as solubility and bioavailability.

The development of novel synthetic methodologies for this compound has also been a focus of academic research. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high regioselectivity. These advancements not only streamline the synthesis but also open doors for exploring new chemical space for drug discovery.

In conclusion, 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3-chlorophenyl)methyl amide represents a significant advancement in medicinal chemistry due to its unique structural features and broad spectrum of biological activities. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug development pipelines targeting various diseases. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is poised to remain at the forefront of pharmaceutical innovation.